Cas no 21667-60-7 (3-(3-Methoxyphenyl)-3-oxopropanenitrile)
3-(3-Methoxyphenyl)-3-oxopropanenitrile is a versatile chemical intermediate used in organic synthesis and pharmaceutical research. Its structure, featuring a methoxyphenyl group and an oxopropanenitrile moiety, makes it valuable for constructing complex molecules, particularly in the development of heterocyclic compounds. The compound’s reactivity, particularly at the carbonyl and nitrile functional groups, allows for selective modifications, enabling applications in fine chemical and medicinal chemistry workflows. It is typically handled under controlled conditions due to its sensitivity to moisture and reactive environments. High-purity grades are available to ensure consistency in research and industrial processes. Proper storage and handling are recommended to maintain stability.
21667-60-7 structure
Product Name:3-(3-Methoxyphenyl)-3-oxopropanenitrile
CAS No:21667-60-7
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD01566517
CID:51842
PubChem ID:584716
Update Time:2025-06-09
3-(3-Methoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Methoxyphenyl)-3-oxopropanenitrile
- 3-(3-methoxy-phenyl)-3-oxo-propionitrile
- 3-Methoxybenzoylacetonitrile
- A815588
- Z56960306
- AC-20656
- CS-0102803
- 21667-60-7
- Oprea1_700986
- AKOS000206399
- 3-methoxybenzoyl acetonitrile
- 3-(3-methoxyphenyl)-3-oxidanylidene-propanenitrile
- J-510616
- HMS1760M15
- BA-0809
- FT-0604216
- DTXSID60342817
- MFCD01566517
- ?3-Methoxybenzoylacetonitrile
- SCHEMBL139190
- A4655
- EN300-07961
- SB35455
- AB1486
- 3-(3-Methoxyphenyl)-3-oxopropionitrile
- STK662214
- DTXCID80293897
-
- MDL： MFCD01566517
- Inchi： 1S/C10H9NO2/c1-13-9-4-2-3-8(7-9)10(12)5-6-11/h2-4,7H,5H2,1H3
- InChI Key： HWXOHKGATNULJP-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(C(CC#N)=O)=C1
Computed Properties
- Exact Mass: 175.06300
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Melting Point: 89-91°C
- Boiling Point: 331.781 ℃ at 760 mmHg
- PSA: 50.09000
- LogP: 1.79158
3-(3-Methoxyphenyl)-3-oxopropanenitrile Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
3-(3-Methoxyphenyl)-3-oxopropanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(3-Methoxyphenyl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108748-100g |
3-(3-Methoxyphenyl)-3-oxopropanenitrile |
21667-60-7 | 95% | 100g |
$350.48 | 2023-09-02 | |
| Chemenu | CM344491-10g |
3-(3-Methoxy-phenyl)-3-oxo-propionitrile |
21667-60-7 | 95%+ | 10g |
$115 | 2022-06-11 | |
| Chemenu | CM344491-25g |
3-(3-Methoxy-phenyl)-3-oxo-propionitrile |
21667-60-7 | 95%+ | 25g |
$179 | 2022-06-11 | |
| Chemenu | CM344491-100g |
3-(3-Methoxy-phenyl)-3-oxo-propionitrile |
21667-60-7 | 95%+ | 100g |
$479 | 2022-06-11 | |
| Apollo Scientific | OR15211-1g |
3-Methoxybenzoylacetonitrile |
21667-60-7 | 98% | 1g |
£18.00 | 2025-02-19 | |
| Apollo Scientific | OR15211-5g |
3-Methoxybenzoylacetonitrile |
21667-60-7 | 98% | 5g |
£67.00 | 2023-09-01 | |
| Apollo Scientific | OR15211-25g |
3-Methoxybenzoylacetonitrile |
21667-60-7 | 98% | 25g |
£171.00 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X43155-250mg |
3-(3-Methoxyphenyl)-3-oxopropanenitrile |
21667-60-7 | 98% | 250mg |
¥36.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X43155-1g |
3-(3-Methoxyphenyl)-3-oxopropanenitrile |
21667-60-7 | 98% | 1g |
¥89.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X43155-5g |
3-(3-Methoxyphenyl)-3-oxopropanenitrile |
21667-60-7 | 98% | 5g |
¥171.0 | 2024-07-18 |
3-(3-Methoxyphenyl)-3-oxopropanenitrile Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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